Cas no 2468219-36-3 (tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate)

• Product Name: tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate
• CAS No: 2468219-36-3
• MF: C₁₀H₁₉NO₂S₂
• MW: 249.393360376358
• CID: 6070251
• PubChem ID: 165919439
• Update Time: 2025-05-24

tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate
• 2468219-36-3
• EN300-28278524

• Inchi： 1S/C10H19NO2S2/c1-5-6-14-15-7-8(11)9(12)13-10(2,3)4/h5,8H,1,6-7,11H2,2-4H3/t8-/m0/s1
• InChI Key： PHSHNIUBXLARKC-QMMMGPOBSA-N
• SMILES： S(C[C@@H](C(=O)OC(C)(C)C)N)SCC=C

Computed Properties

• Exact Mass: 249.08572120g/mol
• Monoisotopic Mass: 249.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Additional information on tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate

tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate (CAS No. 2468219-36-3): An Overview

tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate (CAS No. 2468219-36-3) is a versatile compound with significant applications in the fields of medicinal chemistry and synthetic biology. This compound, characterized by its unique disulfide bond and tert-butyl ester group, has garnered attention for its potential in drug development and as a building block in the synthesis of more complex molecules.

The chemical structure of tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate consists of an amino acid derivative with a tert-butyl ester protecting group and a propenyl disulfide moiety. The presence of these functional groups imparts unique reactivity and stability properties, making it a valuable intermediate in various synthetic pathways.

Recent research has highlighted the importance of disulfide-containing compounds in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with disulfide bonds, such as tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate, can be used to modulate protein-protein interactions, which are crucial for many biological processes. This property makes the compound a promising candidate for the design of drugs targeting specific protein interactions involved in diseases such as cancer and neurodegenerative disorders.

In addition to its potential in drug development, tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate is also used as a key intermediate in the synthesis of peptides and peptidomimetics. The tert-butyl ester group provides temporary protection for the carboxylic acid, allowing for selective reactions at other sites of the molecule. This feature is particularly useful in solid-phase peptide synthesis (SPPS), where controlled deprotection and coupling steps are essential for the successful assembly of complex peptide sequences.

The synthesis of tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate typically involves several steps, including the formation of the disulfide bond and the introduction of the tert-butyl ester group. A common approach is to start with cysteine or a cysteine derivative, which is then modified to introduce the desired functional groups. The use of mild and selective reagents ensures high yields and purity, making this compound readily available for research and industrial applications.

The stability and reactivity of tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate have been extensively studied. Research has shown that it can be stored under standard laboratory conditions without significant degradation. However, care should be taken to avoid exposure to strong acids or bases, which can cause hydrolysis or other unwanted side reactions. The compound is also soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), facilitating its use in various chemical reactions.

In conclusion, tert-butyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate (CAS No. 2468219-36-3) is a multifaceted compound with broad applications in medicinal chemistry and synthetic biology. Its unique chemical structure and properties make it an invaluable tool for researchers working on drug discovery, peptide synthesis, and other advanced chemical processes. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents and materials.